Cas no 1797350-20-9 (2-methylsulfanyl-N-[(2-thiophen-3-ylphenyl)methyl]benzamide)

• Product Name: 2-methylsulfanyl-N-[(2-thiophen-3-ylphenyl)methyl]benzamide
• CAS No: 1797350-20-9
• MF: C₁₉H₁₇NOS₂
• MW: 339.474382162094
• CID: 5370670
• Update Time: 2025-07-14

2-methylsulfanyl-N-[(2-thiophen-3-ylphenyl)methyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 2-methylsulfanyl-N-[(2-thiophen-3-ylphenyl)methyl]benzamide

• Inchi： 1S/C19H17NOS2/c1-22-18-9-5-4-8-17(18)19(21)20-12-14-6-2-3-7-16(14)15-10-11-23-13-15/h2-11,13H,12H2,1H3,(H,20,21)
• InChI Key： FSVGXQDKEJQKNH-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1C1C=CSC=1)(=O)C1=CC=CC=C1SC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 2-methylsulfanyl-N-[(2-thiophen-3-ylphenyl)methyl]benzamide

Introduction to 2-methylsulfanyl-N-[(2-thiophen-3-ylphenyl)methyl]benzamide (CAS No. 1797350-20-9)

2-methylsulfanyl-N-[(2-thiophen-3-ylphenyl)methyl]benzamide (CAS No. 1797350-20-9) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its intricate structural framework, combines a benzamide core with substituents that include a methylsulfanyl group and a phenyl ring appended with a thiophene moiety. Such structural features not only contribute to its unique chemical properties but also open up diverse possibilities for its biological activity and potential therapeutic applications.

The compound’s structure is a testament to the growing trend in drug discovery towards the design of molecules with multi-target interactions. The presence of both the benzamide and thiophene components suggests potential interactions with various biological targets, including enzymes and receptors. This dual functionality is particularly intriguing in the context of developing treatments for complex diseases that may require modulation of multiple pathways.

In recent years, there has been a surge in research focused on the development of novel therapeutics targeting neurological disorders, cancer, and inflammatory conditions. The 2-methylsulfanyl-N-[(2-thiophen-3-ylphenyl)methyl]benzamide structure, with its aromatic and heterocyclic components, aligns well with this trend. The benzamide moiety is known to be a pharmacophore in several bioactive molecules, often involved in interactions with proteins such as kinases and transcription factors. Meanwhile, the thiophene ring is frequently found in bioactive compounds due to its ability to engage in hydrogen bonding and π-stacking interactions, which are crucial for binding affinity and specificity.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The combination of the methylsulfanyl group and the (2-thiophen-3-ylphenyl) moiety introduces unique electronic properties that could influence its binding affinity and selectivity. Computational studies have suggested that these structural elements may facilitate interactions with specific residues in target proteins, thereby modulating their activity. For instance, the sulfur atom in the methylsulfanyl group could engage in polar interactions with negatively charged residues, while the aromatic systems could participate in hydrophobic and π-cation interactions.

The pharmaceutical industry has increasingly recognized the importance of structure-based drug design, leveraging computational tools to predict how modifications to a molecule’s structure will affect its biological activity. In this context, 2-methylsulfanyl-N-[(2-thiophen-3-ylphenyl)methyl]benzamide represents an excellent candidate for further investigation. Its complex architecture provides multiple sites for functionalization, allowing researchers to fine-tune its properties for optimal biological activity. This flexibility is particularly valuable in the early stages of drug discovery, where identifying promising lead compounds is paramount.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex molecules like 2-methylsulfanyl-N-[(2-thiophen-3-ylphenyl)methyl]benzamide. Techniques such as transition-metal-catalyzed cross-coupling reactions have made it possible to construct intricate aromatic systems with high precision. These synthetic methodologies are not only powerful tools for generating new compounds but also allow for rapid screening of their biological activities. This synergy between synthetic chemistry and pharmacology accelerates the drug discovery process significantly.

The potential therapeutic applications of 2-methylsulfanyl-N-[(2-thiophen-3-ylphenyl)methyl]benzamide are broad and varied. Given its structural features, it may exhibit activity against a range of targets relevant to human health. For example, studies have suggested that benzamide derivatives can modulate inflammatory pathways by inhibiting key enzymes such as COX-2 or LOX. Similarly, thiophene-containing compounds have shown promise in treating neurological disorders by interacting with receptors such as serotonin or dopamine receptors.

In addition to its potential as an active pharmaceutical ingredient (API), 2-methylsulfanyl-N-[(2-thiophen-3-ylphenyl)methyl]benzamide could serve as a valuable scaffold for designing novel analogs with enhanced properties. By systematically modifying specific parts of its structure, researchers can explore how these changes impact biological activity, solubility, metabolic stability, and other critical parameters essential for drug development. This iterative approach allows for the optimization of lead compounds into viable candidates for clinical testing.

The role of computational modeling in understanding the behavior of complex molecules like 2-methylsulfanyl-N-[(2-thiophen-3-ylphenyl)methyl]benzamide cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations provide insights into how these molecules interact with biological targets at an atomic level. Such information is invaluable for guiding experimental efforts and predicting potential side effects or off-target activities before costly failures occur during later stages of drug development.

The future direction of research on 2-methylsulfanyl-N-[ ( 2 - thi o p h e n - 3 - y l p h e n y l ) m e t h y l ] b e n z a m i d e ( CAS No . 1 7 9 7 3 5 0 - 20 - 9 ) holds great promise . As our understanding of disease mechanisms continues to evolve , so too will our ability to design molecules that precisely target them . The structural complexity and functional diversity inherent in this compound make it an exciting prospect for further exploration . Whether through experimental synthesis or computational modeling , continued investigation into its properties promises to yield new insights into potential therapeutic applications .